Cas no 56969-22-3 (1,4-Epoxy-1H-[1,4]oxazocino[4,3-a]benzimidazole,3,4,5,6-tetrahydro-1-phenyl-)

• Product name: 1,4-Epoxy-1H-[1,4]oxazocino[4,3-a]benzimidazole,3,4,5,6-tetrahydro-1-phenyl-
• CAS No: 56969-22-3
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 369837
• PubChem ID: 68766

1,4-Epoxy-1H-[1,4]oxazocino[4,3-a]benzimidazole,3,4,5,6-tetrahydro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Epoxy-1H-[1,4]oxazocino[4,3-a]benzimidazole,3,4,5,6-tetrahydro-1-phenyl-
• Oxapadol
• 1,4-Epoxy-1H,3H-(1,4)oxazepino(4,3-a)benzimidazole, 4,5-dihydro-1-phenyl-
• 1-phenyl-4,5-dihydro-1H,3H-1,4-epoxy[1,4]oxazepino[4,3-a]benzimidazole
• 4,5-Dihydro-1-phenyl-1,4-epoxy-1H,3H-(1,4)oxazepino(4,3-a)benzimidazole
• BRN 1144898
• MD 720111
• Oxapadol [INN]
• Oxapadolum
• Oxapadolum [INN-Latin]
• UNII-3LAB817795
• MD-720111
• SCHEMBL287074
• 1-phenyl-14,15-dioxa-3,10-diazatetracyclo[10.2.1.02,10.04,9]pentadeca-2,4,6,8-tetraene
• NS00053966
• DTXSID20866600
• CHEMBL2105408
• 56969-22-3

• Inchi： InChI=1S/C17H14N2O2/c1-2-6-12(7-3-1)17-16-18-14-8-4-5-9-15(14)19(16)10-13(21-17)11-20-17/h1-9,13H,10-11H2
• InChI Key： LCXASZQUGJCXBG-UHFFFAOYSA-N
• SMILES： C1C2COC(O2)(C3=NC4=CC=CC=C4N31)C5=CC=CC=C5

Computed Properties

• Exact Mass: 278.105528
• Monoisotopic Mass: 278.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 36.3

Experimental Properties

• Density: 1.4
• Boiling Point: 511.1°Cat760mmHg
• Flash Point: 262.9°C
• Refractive Index: 1.725